Cas no 2248313-93-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-4-methoxybenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-4-methoxybenzoate
• CAS No: 2248313-93-9
• MF: C₁₉H₁₅NO₅
• MW: 337.326105356216
• CID: 5818409
• PubChem ID: 165725696
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-4-methoxybenzoate
• 2248313-93-9
• EN300-6518133

• Inchi： 1S/C19H15NO5/c1-24-16-9-8-12(10-15(16)11-6-7-11)19(23)25-20-17(21)13-4-2-3-5-14(13)18(20)22/h2-5,8-11H,6-7H2,1H3
• InChI Key： UXSXYTAURXGNKT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=1C1CC1

Computed Properties

• Exact Mass: 337.09502258g/mol
• Monoisotopic Mass: 337.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-4-methoxybenzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-4-methoxybenzoate (CAS No. 2248313-93-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-4-methoxybenzoate (CAS No. 2248313-93-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety and a 3-cyclopropyl-4-methoxybenzoate substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group is a well-known scaffold in the design of bioactive molecules due to its ability to form stable and versatile structures. This moiety has been extensively studied for its role in various biological processes, including enzyme inhibition and receptor modulation. The presence of this group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-4-methoxybenzoate suggests that the compound may exhibit similar properties.

The 3-cyclopropyl-4-methoxybenzoate substituent adds further complexity to the molecule. The cyclopropyl ring is known for its strain energy and ability to influence the conformational flexibility of the molecule. The methoxy group at the para position of the benzene ring can enhance the lipophilicity and metabolic stability of the compound. These features collectively contribute to the potential pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-4-methoxybenzoate.

In recent studies, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-4-methoxybenzoate has shown promising results in various biological assays. For instance, it has demonstrated potent inhibitory activity against specific enzymes involved in inflammatory pathways. This activity is particularly relevant in the context of developing new anti-inflammatory drugs for conditions such as arthritis and other chronic inflammatory diseases.

Beyond its anti-inflammatory properties, this compound has also been investigated for its potential as an anticancer agent. Preliminary studies have indicated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-4-methoxybenzoate can induce apoptosis in cancer cells by modulating key signaling pathways. These findings suggest that the compound may have a role in cancer therapy, particularly in combination with other chemotherapeutic agents.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropyl-4-methoxybenzoate have also been evaluated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it a promising candidate for further preclinical and clinical development.

In terms of safety and toxicity, initial assessments have indicated that 1,3-dioxo-2,3-dihydro-1H isoindol 2 yl 3 cyclopropyl 4 methoxybenzoate is well-tolerated at therapeutic doses. However, more comprehensive toxicological studies are required to fully understand its safety profile before it can be advanced to clinical trials.

The synthesis of 1,3-dioxo-2,3-dihydro-H isoindol yl cyclopropyl methoxybenzoate involves a series of well-established chemical reactions. Key steps include the formation of the isoindoline core through cyclization reactions and the subsequent attachment of the cyclopropyl and methoxy substituents. These synthetic routes are scalable and can be optimized for large-scale production if needed.

In conclusion, 1,3-dioxo--dihydro-H isoindol yl cyclopropyl methoxybenzoate (CAS No. 224831)-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its full range of properties and optimize its use in various medical conditions. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of modern medicine.